Cas no 897468-38-1 (1-4-(6-ethyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2,2-dimethylpropan-1-one)

• Product Name: 1-4-(6-ethyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2,2-dimethylpropan-1-one
• CAS No: 897468-38-1
• MF: C₁₈H₂₅N₃OS
• MW: 331.475602865219
• CID: 5480064
• Update Time: 2025-06-11

1-4-(6-ethyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-[4-(6-ethyl-2-benzothiazolyl)-1-piperazinyl]-2,2-dimethyl-
• 1-4-(6-ethyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2,2-dimethylpropan-1-one

• Inchi： 1S/C18H25N3OS/c1-5-13-6-7-14-15(12-13)23-17(19-14)21-10-8-20(9-11-21)16(22)18(2,3)4/h6-7,12H,5,8-11H2,1-4H3
• InChI Key： NDFGKHLCGRREIQ-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=CC=C(CC)C=C3S2)CC1)(=O)C(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-4-(6-ethyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2,2-dimethylpropan-1-one

Research Brief on 1-4-(6-ethyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2,2-dimethylpropan-1-one (CAS: 897468-38-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule compounds with potential therapeutic applications. One such compound, 1-4-(6-ethyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2,2-dimethylpropan-1-one (CAS: 897468-38-1), has emerged as a subject of interest due to its unique structural features and biological activity. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

The compound, characterized by the presence of a benzothiazole core and a piperazine moiety, has been investigated for its role in modulating specific biological targets. Recent studies have explored its interaction with enzymes and receptors implicated in neurological and inflammatory disorders. For instance, preliminary in vitro assays suggest that the compound exhibits inhibitory activity against certain kinases, which are key players in signal transduction pathways. These findings position it as a promising candidate for further development in targeted therapies.

In terms of synthesis, researchers have optimized the route to produce 1-4-(6-ethyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2,2-dimethylpropan-1-one with high yield and purity. The process involves multi-step reactions, including the condensation of 6-ethyl-2-aminobenzothiazole with piperazine derivatives, followed by subsequent modifications to introduce the dimethylpropan-1-one group. Advances in catalytic methods have significantly improved the efficiency of these steps, enabling scalable production for preclinical studies.

Pharmacokinetic studies have provided insights into the compound's bioavailability and metabolic stability. Data from animal models indicate that it demonstrates favorable absorption and distribution profiles, with moderate plasma half-life. However, challenges related to its solubility and potential off-target effects warrant further optimization. Structural analogs are currently being explored to enhance these properties while retaining the desired biological activity.

The therapeutic potential of 1-4-(6-ethyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2,2-dimethylpropan-1-one extends to its application in neurodegenerative diseases. Recent in vivo studies have shown its ability to cross the blood-brain barrier and exert neuroprotective effects in models of Parkinson's disease. These results are supported by molecular docking simulations, which predict strong binding affinity to disease-relevant protein targets. Collaborative efforts between academic and industrial researchers are underway to validate these findings in clinical settings.

In conclusion, 1-4-(6-ethyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2,2-dimethylpropan-1-one represents a compelling case study in the intersection of chemical synthesis and biological evaluation. Its multifaceted properties underscore the importance of continued research to unlock its full therapeutic potential. Future directions include the development of derivative compounds and the exploration of combination therapies to address complex disease mechanisms.